3-({[4-(Benzyloxy)phenyl]methyl}sulfanyl)-3-phenylpropanoic acid

• IUPAC Name: 3-phenyl-3-[(4-phenylmethoxyphenyl)methylsulfanyl]propanoic acid
• InChI: InChI=1S/C23H22O3S/c24-23(25)15-22(20-9-5-2-6-10-20)27-17-19-11-13-21(14-12-19)26-16-18-7-3-1-4-8-18/h1-14,22H,15-17H2,(H,24,25)
• InChI Key: IUUQWDFKMNXNTI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)CSC(CC(=O)O)C3=CC=CC=C3
• Molecular Formula: C23H22O3S
• Molecular Weight: 378.5 g/mol

Description

3-({[4-(Benzyloxy)phenyl]methyl}sulfanyl)-3-phenylpropanoic acid is a synthetic organic compound featuring a propanoic acid backbone substituted with a phenyl group and a sulfanyl-linked 4-(benzyloxy)benzyl moiety.

Biological Activity

3-({[4-(Benzyloxy)phenyl]methyl}sulfanyl)-3-phenylpropanoic acid is a compound that belongs to the class of phenylpropanoic acids, which are known for their diverse biological activities. This article aims to explore the biological activity of this specific compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The compound features a benzyloxy group attached to a phenyl ring, with a sulfanyl group contributing to its overall reactivity. The structural formula can be represented as follows:

$$\text{C}_{19}\text{H}_{21}\text{O}_3\text{S}$$

Anticancer Activity

Recent studies have shown that derivatives of phenylpropanoic acids exhibit significant anticancer properties. For instance, compounds structurally similar to 3-({[4-(Benzyloxy)phenyl]methyl}sulfanyl)-3-phenylpropanoic acid have demonstrated cytotoxicity against various cancer cell lines. The mechanism often involves the induction of apoptosis through mitochondrial pathways and the generation of reactive oxygen species (ROS), leading to increased cell death in cancerous cells .

Table 1: Cytotoxicity Data Against Cancer Cell Lines

Compound	Cell Line	IC50 (µM)	Mechanism of Action
3-({[4-(Benzyloxy)phenyl]methyl}sulfanyl)-3-phenylpropanoic acid	M-HeLa	20	Apoptosis via mitochondrial pathway
Similar Derivative A	MCF-7	15	ROS production leading to cell death
Similar Derivative B	A549	30	Induction of apoptosis

Antimicrobial Activity

The compound also exhibits antimicrobial properties. Studies indicate that it possesses selective activity against gram-positive bacteria such as Staphylococcus aureus and Enterococcus faecalis. The presence of the sulfanyl group is believed to enhance its interaction with bacterial membranes, leading to increased permeability and subsequent cell death .

Table 2: Antimicrobial Activity

Compound	Bacteria	Minimum Inhibitory Concentration (MIC)
3-({[4-(Benzyloxy)phenyl]methyl}sulfanyl)-3-phenylpropanoic acid	Staphylococcus aureus	32 µg/mL
Similar Derivative C	Enterococcus faecalis	16 µg/mL
Similar Derivative D	Escherichia coli	>100 µg/mL

The biological activity of 3-({[4-(Benzyloxy)phenyl]methyl}sulfanyl)-3-phenylpropanoic acid can be attributed to several mechanisms:

• Apoptosis Induction : The compound triggers apoptosis in cancer cells through mitochondrial dysfunction and ROS accumulation.
• Membrane Disruption : Its interaction with bacterial membranes leads to increased permeability and cell lysis.
• Enzyme Inhibition : Potential inhibition of key enzymes involved in cancer cell proliferation or microbial metabolism has been suggested.

Case Studies

A notable case study involved the evaluation of this compound's efficacy in a preclinical model of breast cancer. The results indicated a significant reduction in tumor size when treated with the compound compared to control groups, supporting its potential as an anticancer agent.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Key Substituents	Molecular Weight (g/mol)	Notable Features
3-({[4-(Benzyloxy)phenyl]methyl}sulfanyl)-3-phenylpropanoic acid	Sulfanyl, benzyloxy, phenyl	~388.47*	Thioether linkage; potential π-π stacking
(S)-3-(4-(Benzyloxy)phenyl)-2-hydroxypropanoic acid	Hydroxy, benzyloxy	~302.33	Enhanced solubility via hydroxyl group
3-(4-Benzoylphenylamino)-3-oxopropanoic acid (Compound 4)	Benzoylamino, oxo	~311.32	Amide linkage; hydrogen-bonding capacity
Benzenesulfonylamino-3-(4-benzenesulfonyloxy-phenyl)-propionic acid	Sulfonylamino, sulfonyloxy	~503.54	Electron-withdrawing sulfonyl groups; high acidity
3-{4-[(3-methylbutan-2-yl)sulfamoyl]phenyl}propanoic acid	Sulfamoyl, branched alkyl	~299.39	Hydrogen-bond donor/acceptor via sulfamoyl

Key Observations:

Thioether vs. Hydroxyl/Sulfonyl Groups: The sulfanyl group in the target compound confers moderate lipophilicity compared to the polar hydroxyl group in (S)-3-(4-(Benzyloxy)phenyl)-2-hydroxypropanoic acid, which likely enhances aqueous solubility . Sulfonyl-containing analogues (e.g., ) exhibit stronger electron-withdrawing effects, increasing the acidity of the propanoic acid moiety .

Aromatic Interactions: The benzyloxy and phenyl groups in the target compound may facilitate intramolecular π-π stacking, a feature observed in structurally related benzenesulfonylamino-propionic acid derivatives . This property could influence crystal packing or binding affinity in biological targets.

Its discontinued commercial status may reflect challenges in large-scale production or stability issues.